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Compound of Interest

Compound Name: NIR-797-isothiocyanate

Cat. No.: B1146953

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the proper handling and
disposal of NIR-797-isothiocyanate, a near-infrared fluorescent dye commonly used in
advanced biological research and drug development. Adherence to these procedures is critical
for ensuring laboratory safety, environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions

NIR-797-isothiocyanate is classified as a combustible solid and is highly hazardous to aquatic
life. All handling procedures must be conducted in a well-ventilated area, preferably within a
chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Specifications

Gloves Chemical-resistant nitrile gloves

Eye Protection Safety glasses with side shields or goggles
Respiratory Protection N95 dust mask or higher

Lab Attire Standard lab coat
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Step-by-Step Disposal Protocol for NIR-797-
Isothiocyanate Waste

All waste contaminated with NIR-797-isothiocyanate, including unused product, solutions,
contaminated consumables (e.qg., pipette tips, tubes), and personal protective equipment, must
be treated as hazardous chemical waste. Under no circumstances should this waste be
disposed of down the drain or in regular trash.

1. Waste Segregation and Collection:

o Solid Waste: Collect all solid waste, including residual powder, contaminated wipes, gloves,
and plasticware, in a designated, leak-proof hazardous waste container lined with a heavy-
duty plastic bag.

e Liquid Waste: Collect all aqueous and organic solutions containing NIR-797-isothiocyanate
in a separate, clearly marked, and leak-proof hazardous waste container. Do not mix with
other incompatible waste streams.

2. Container Management:

e Use only chemically compatible containers provided by your institution's Environmental
Health and Safety (EHS) department or a licensed waste disposal contractor.

o Ensure containers are kept securely closed at all times, except when adding waste.

o Store waste containers in a designated and properly labeled satellite accumulation area
within the laboratory. This area should be away from general lab traffic and incompatible
materials.

3. Labeling:
o Immediately label all hazardous waste containers with the following information:
o The words "Hazardous Waste"

o The full chemical name: "NIR-797-isothiocyanate”
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o The primary hazard(s) (e.g., "Combustible," "Environmental Hazard")

o The accumulation start date (the date the first drop of waste was added)

o The name and contact information of the principal investigator or laboratory supervisor.

4. Arranging for Disposal:

e Once the waste container is full or has been in accumulation for the maximum time allowed
by your institution (typically 90 days), contact your EHS department or a certified hazardous
waste disposal contractor to schedule a pickup.

e Do not attempt to transport hazardous waste outside of the laboratory.
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Disposal workflow for NIR-797-isothiocyanate waste.

Experimental Protocol: General Procedure for
Protein Labeling

The following is a general protocol for the covalent labeling of proteins with NIR-797-
isothiocyanate. The isothiocyanate group reacts with primary amines (e.g., lysine residues) on
the protein to form a stable thiourea bond. This protocol may require optimization for specific
proteins and applications.

Materials:

e Protein to be labeled (in an amine-free buffer, e.g., PBS)
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NIR-797-isothiocyanate

Anhydrous dimethyl sulfoxide (DMSO)

Reaction buffer (e.g., 0.1 M sodium carbonate-bicarbonate buffer, pH 9.0)

Purification column (e.g., Sephadex G-25)

Procedure:

Protein Preparation:

o Dissolve the protein in the reaction buffer to a concentration of 1-2 mg/mL. Ensure the
buffer is free of primary amines (e.g., Tris) as they will compete with the labeling reaction.

Dye Preparation:

o Immediately before use, dissolve NIR-797-isothiocyanate in anhydrous DMSO to a
concentration of 1 mg/mL.

Labeling Reaction:

o Slowly add the dissolved dye to the protein solution while gently stirring. A common
starting point is a 10-20 fold molar excess of dye to protein.

o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purification:

o Separate the labeled protein from unreacted dye using a size-exclusion chromatography
column (e.g., Sephadex G-25).

o The first colored band to elute is the labeled protein.

Characterization:

o Determine the degree of labeling by measuring the absorbance of the conjugate at 280
nm (for protein) and ~795 nm (for NIR-797-isothiocyanate).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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